Cas no 2228919-55-7 (3-(nitromethyl)furan)

• Product Name: 3-(nitromethyl)furan
• CAS No: 2228919-55-7
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 5943516
• PubChem ID: 153745419
• Update Time: 2025-05-22

3-(nitromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(nitromethyl)furan
• EN300-1832251
• 2228919-55-7

• Inchi： 1S/C5H5NO3/c7-6(8)3-5-1-2-9-4-5/h1-2,4H,3H2
• InChI Key： FNVYHMSYNLKHMU-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(nitromethyl)furan

3-(Nitromethyl)furan: A Comprehensive Overview

3-(Nitromethyl)furan, also known by its CAS number 2228919-55-7, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a furan ring substituted with a nitromethyl group at the 3-position. The presence of the nitro group imparts distinctive electronic and chemical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-(nitromethyl)furan has been extensively studied, with researchers exploring various methodologies to achieve high yields and purity. Recent advancements in catalytic processes have enabled more efficient syntheses, reducing the environmental footprint of production. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to expedite the formation of this compound, demonstrating the potential for scalable production in industrial settings.

One of the most promising applications of 3-(nitromethyl)furan lies in its use as an intermediate in drug discovery. The nitro group is known to exhibit bioisosteric properties, making it a valuable substituent in medicinal chemistry. Researchers have explored its role in designing potential inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Preliminary studies have shown that derivatives of this compound exhibit moderate inhibitory activity, warranting further investigation into their therapeutic potential.

In addition to its pharmaceutical applications, 3-(nitromethyl)furan has found utility in materials science. The compound's ability to undergo various chemical transformations makes it a versatile building block for constructing complex molecular architectures. For example, recent research has focused on its use in constructing advanced polymers and supramolecular assemblies, leveraging its unique electronic properties to enhance material performance.

The environmental impact of 3-(nitromethyl)furan has also been a topic of interest. Studies have investigated its biodegradability and toxicity profiles under various conditions. Findings suggest that while the compound exhibits moderate persistence in certain environments, it does not pose significant acute toxicity risks at typical exposure levels. However, further research is required to fully understand its long-term ecological implications.

In conclusion, 3-(nitromethyl)furan, with its CAS number 2228919-55-7, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research, positioning it as a key player in contemporary scientific advancements.